Cas no 103319-04-6 (1,4-Dioxaspiro[4.5]decan-8-ol, 8-(2-pyridinyl)-)

• Product Name: 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(2-pyridinyl)-
• CAS No: 103319-04-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1136771
• PubChem ID: 21187637
• Update Time: 2025-04-20

1,4-Dioxaspiro[4.5]decan-8-ol, 8-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(2-pyridinyl)-
• 4-hydroxy-4-(2-pyridyl)cyclohexanone ethylene acetal
• 8-(2-pyridyl)-1,4-dioxaspiro[4,5]decan-8-ol
• 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decan-8-ol
• SCHEMBL745498
• KMZIXLXSFSDBGN-UHFFFAOYSA-N
• 8-(2-pyridinyl)-1,4-dioxaspiro[4.5]decan-8-ol
• 103319-04-6
• DB-305944

• Inchi： 1S/C13H17NO3/c15-12(11-3-1-2-8-14-11)4-6-13(7-5-12)16-9-10-17-13/h1-3,8,15H,4-7,9-10H2
• InChI Key： KMZIXLXSFSDBGN-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1C=CC=CN=1)(CC2)O

Computed Properties

• Exact Mass: 253.11148
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.58